![molecular formula C11H12ClNO4S B2647227 4-Chloro-3-(pyrrolidine-1-sulfonyl)-benzoic acid CAS No. 59210-73-0](/img/structure/B2647227.png)
4-Chloro-3-(pyrrolidine-1-sulfonyl)-benzoic acid
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Overview
Description
4-Chloro-3-(pyrrolidine-1-sulfonyl)aniline is a chemical compound with the molecular formula C10H13ClN2O2S . It has a molecular weight of 260.74 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for 4-Chloro-3-(pyrrolidine-1-sulfonyl)aniline is 1S/C10H13ClN2O2S/c11-9-4-3-8 (12)7-10 (9)16 (14,15)13-5-1-2-6-13/h3-4,7H,1-2,5-6,12H2 .Physical And Chemical Properties Analysis
The melting point of 4-Chloro-3-(pyrrolidine-1-sulfonyl)aniline is between 114-116 degrees Celsius . More detailed physical and chemical properties were not available in the sources I found.Scientific Research Applications
Synthetic Applications and Chemical Transformations
In synthetic chemistry, compounds structurally related to "4-Chloro-3-(pyrrolidine-1-sulfonyl)-benzoic acid" have been utilized as intermediates in the synthesis of complex organic molecules. For example, sulfonated tetrahydropyridine derivatives were accessed through a radical reaction of 1,6-enynes, sulfur dioxide, and aryldiazonium tetrafluoroborates, demonstrating the utility of sulfonated compounds in synthetic organic chemistry (An & Wu, 2017). Similarly, the synthesis of pyrrolidines via the reaction of γ-halocarbanions with imines highlights the use of halogen and sulfonyl functional groups in facilitating nucleophilic addition reactions, potentially offering a pathway for the synthesis or functionalization of compounds like "4-Chloro-3-(pyrrolidine-1-sulfonyl)-benzoic acid" (Mąkosza & Judka, 2005).
Material Science Applications
In material science, the incorporation of sulfonyl and pyridine functional groups has been explored to modify polymer properties. For instance, thioether-bridged polyphenylquinoxalines were synthesized, showing good solubility and thermal stability, which could be relevant for materials requiring high refractive indices and low birefringence (Li et al., 2010). This suggests that derivatives of "4-Chloro-3-(pyrrolidine-1-sulfonyl)-benzoic acid" might find applications in the development of advanced materials with specific optical or thermal properties.
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . It has hazard statements H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
4-chloro-3-pyrrolidin-1-ylsulfonylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO4S/c12-9-4-3-8(11(14)15)7-10(9)18(16,17)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKDGPXAVGXQODU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>43.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24836328 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
4-Chloro-3-(pyrrolidine-1-sulfonyl)-benzoic acid | |
CAS RN |
59210-73-0 |
Source
|
Record name | 4-chloro-3-(pyrrolidine-1-sulfonyl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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